Cas no 1804662-01-8 (4-Amino-2-(difluoromethyl)-5-iodopyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-iodopyridine
• CAS No: 1804662-01-8
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4844961
• Update Time: 2025-06-13

4-Amino-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-6(8)5-1-4(10)3(9)2-11-5/h1-2,6H,(H2,10,11)
• InChI Key： BRDDZIMDFRANDR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C=C1N

Computed Properties

• Exact Mass: 269.947
• Monoisotopic Mass: 269.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(difluoromethyl)-5-iodopyridine

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8)

The compound 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-Amino-2-(difluoromethyl)-5-iodopyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the development of pharmaceuticals targeting various diseases. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 4-Amino-2-(difluoromethyl)-5-iodopyridine-derived compounds in inhibiting specific protein kinases involved in tumor growth. The study utilized advanced computational modeling and high-throughput screening to identify the most potent derivatives, showcasing the compound's potential in precision medicine.

Another significant development involves the use of 4-Amino-2-(difluoromethyl)-5-iodopyridine in the development of antiviral agents. Preliminary results from in vitro studies indicate that derivatives of this compound exhibit strong activity against RNA viruses, including those responsible for emerging infectious diseases. This finding opens new avenues for the development of broad-spectrum antiviral therapies.

The pharmacokinetic properties of 4-Amino-2-(difluoromethyl)-5-iodopyridine have also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a promising candidate for further drug development, particularly in oral formulations.

Despite these promising findings, challenges remain in the optimization of 4-Amino-2-(difluoromethyl)-5-iodopyridine-based therapeutics. Current research is addressing issues related to selectivity and potential off-target effects. Advanced structure-activity relationship (SAR) studies are underway to improve the compound's therapeutic index while maintaining its beneficial properties.

In conclusion, 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8) represents a valuable chemical entity with diverse applications in drug discovery. The recent advancements in its study underscore its potential as a versatile scaffold for the development of novel therapeutic agents. Future research directions may include further exploration of its mechanism of action, optimization of its pharmacological properties, and expansion of its therapeutic applications.